Researchers face insolubility of sucralfate and variability of biological polyanions for drug delivery. Potassium sucrose octasulfate (KSOS) solves this:
Shipped globally.
Potassium sucrose octasulfate (KSOS) is a highly sulfated, water-soluble oligosaccharide salt. In industrial and pharmaceutical procurement, it serves two primary, distinct roles: as a critical polyanionic trapping agent in advanced nanoliposomal drug delivery systems [1] and as the mandatory soluble reference standard for the quality control of sucralfate [2]. Unlike naturally derived sulfated glycosaminoglycans like heparin, KSOS is a defined, synthetic small molecule, offering absolute batch-to-batch reproducibility, precise charge stoichiometry for liposomal loading, and defined analytical behavior [3].
Substituting the potassium salt with the aluminum salt (sucralfate) completely disrupts aqueous processability; the aluminum complex is practically insoluble in water and cannot be used for intraliposomal gradient loading or as a homogeneous liquid chromatography standard [1]. Conversely, substituting KSOS with biological polyanions (like heparin or dextran sulfate) in protein stabilization formulations introduces unacceptable molecular weight heterogeneity, lot-to-lot structural variability, and potent off-target anticoagulant activity [2]. Furthermore, for liposomal active-loading gradients, standard monovalent or divalent trapping agents (like ammonium sulfate) fail to form the stable, highly coordinated intra-vesicular crystal bundles achieved by the octasulfate anion, leading to premature drug leakage in vivo [3].
When used as an intraliposomal trapping agent, sucrose octasulfate enables unprecedented camptothecin loading ratios (>800 g drug/mol phospholipid) and extends the in vivo circulation half-life of the encapsulated drug to 56.8 hours, representing a 10- to 20-fold improvement over standard liposomal formulations [1].
| Evidence Dimension | Drug-to-lipid loading ratio and in vivo retention half-life |
| Target Compound Data | >800 g CPT-11/mol phospholipid; 56.8 hours half-life |
| Comparator Or Baseline | Standard liposomal formulations (10- to 20-fold lower retention) |
| Quantified Difference | 10- to 20-fold improvement in retention half-life and unprecedented loading capacity |
| Conditions | Nanoliposomal irinotecan (CPT-11) loading via modified gradient method in vivo (rat model) |
Procuring KSOS as an intraliposomal trapping agent is critical for manufacturing high-payload, long-circulating liposomal chemotherapeutics that resist premature degradation.
The potassium salt of sucrose octasulfate is freely soluble in water, allowing for the preparation of high-concentration standard solutions (e.g., 10 mg/mL for HPLC-RI), whereas the aluminum salt (sucralfate) is practically insoluble in water and organic solvents, rendering it useless as a homogeneous liquid chromatography standard [1].
| Evidence Dimension | Aqueous solubility and chromatographic suitability |
| Target Compound Data | Freely soluble in water (routinely prepared at 10 mg/mL for HPLC) |
| Comparator Or Baseline | Aluminum sucrose octasulfate (Sucralfate API) (Practically insoluble in water) |
| Quantified Difference | Absolute solubility shift from practically insoluble to freely soluble, enabling aqueous analytical workflows |
| Conditions | Pharmacopeial HPLC-RI assay for sucrose octasulfate content |
Buyers must procure the potassium salt specifically to serve as the legally and technically required soluble reference standard for sucralfate batch release and purity quantification.
KSOS matches heparin in stabilizing aFGF against thermal and urea-induced unfolding [1], but acts as a defined small molecule that binds thrombin exosite II (KD = ~1.4 µM) without the systemic, high-potency anticoagulant risks of polymeric heparin [2].
| Evidence Dimension | aFGF thermal/chemical stabilization and anticoagulant activity |
| Target Compound Data | Binds thrombin exosite II (KD = ~1.4 µM) without systemic anticoagulant toxicity |
| Comparator Or Baseline | Heparin (High-potency systemic anticoagulant) |
| Quantified Difference | Matches heparin's thermal stabilization of aFGF while eliminating the high-potency systemic bleeding risks associated with polymeric heparin |
| Conditions | Biophysical unfolding assays (circular dichroism, fluorescence) and competitive binding assays |
Allows formulators to procure a chemically defined, non-anticoagulant stabilizer for growth factors in regenerative medicine and wound healing hydrogels.
KSOS is the premier polyanionic trapping agent for the active loading of weakly basic drugs (like irinotecan) into liposomes. By forming a highly stable, gelated or precipitated salt complex inside the aqueous core, it prevents premature drug leakage and protects the payload from enzymatic conversion in systemic circulation [1].
Due to its high aqueous solubility and defined stoichiometry, the potassium salt is the mandated reference standard in pharmacopeial monographs for quantifying the sucrose octasulfate content in sucralfate bulk API and finished dosage forms via HPLC with refractive index detection [2].
In regenerative medicine and hydrogel formulations, KSOS is utilized as a synthetic, low-molecular-weight surrogate for heparin. It stabilizes fibroblast growth factors (e.g., FGF-1, FGF-2) against proteolytic and thermal degradation, promoting angiogenesis and tissue repair in diabetic wound models without introducing bleeding risks [3].